Cas no 10109-76-9 (3,3-dimethoxyestra-5(10),9(11)-dien-17-one)

• Product Name: 3,3-dimethoxyestra-5(10),9(11)-dien-17-one
• CAS No: 10109-76-9
• MF: C₂₀H₂₈O₃
• MW: 316.434526443481
• CID: 1128407
• PubChem ID: 11381518
• Update Time: 2025-04-20

3,3-dimethoxyestra-5(10),9(11)-dien-17-one Chemical and Physical Properties

Names and Identifiers

• estra-5(10),9(11)-dien-17-one, 3,3-dimethoxy-
• LogP
• 3,3-DiMethoxyestra-5(10),9(11)-dien-17-one
• 3,3-dimethoxyoestra-5(10),9(11)-dien-17-one
• DTXSID201268887
• (8S,13S,14S)-3,3-dimethoxy-13-methyl-1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-one
• 10109-76-9
• (3AS,3BS,11AS)-7,7-DIMETHOXY-11A-METHYL-2H,3H,3AH,3BH,4H,5H,6H,8H,9H,11H-CYCLOPENTA[A]PHENANTHREN-1-ONE
• Estra-5(10),9(11)-diene-3,17-dione 3-(Dimethyl Acetal); (8S,13S,14S)-3,3-dimethoxy-13-methyl-3,4,6,7,8,12,13,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17(2H)-one;
• SCHEMBL2531999
• 3,3-dimethoxyestra-5(10),9(11)-dien-17-one

• Inchi： 1S/C20H28O3/c1-19-10-8-15-14-9-11-20(22-2,23-3)12-13(14)4-5-16(15)17(19)6-7-18(19)21/h8,16-17H,4-7,9-12H2,1-3H3/t16-,17+,19+/m1/s1
• InChI Key： YEOAIJNHLPFTRM-AOIWGVFYSA-N
• SMILES： O=C1CC[C@H]2[C@@H]3CCC4CC(CCC=4C3=CC[C@@]21C)(OC)OC

Computed Properties

• Exact Mass: 316.20394
• Monoisotopic Mass: 316.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 112 ºC
• Solubility: Almost insoluble (0.057 g/l) (25 º C),
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids